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Compound of Interest

Compound Name: Colchiceine

Cat. No.: B1669290

A Note on Terminology: This guide focuses on colchicine, a widely used alkaloid for in vitro
research, particularly in studies involving microtubule dynamics and inflammation.[1][2][3]
"Colchiceine" is a metabolite of colchicine.[4] Given the context of in vitro experimental
challenges, this guide addresses the solubility issues commonly encountered with the parent
compound, colchicine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of colchicine?

Al: Colchicine's main mechanism is the disruption of microtubule polymerization.[1][2][3] It
binds to tubulin, the protein subunit of microtubules, preventing their formation.[2] This
disruption interferes with various cellular processes that depend on a functional cytoskeleton,
including mitosis (cell division), cell motility, and intracellular transport.[3] A key consequence in
inflammation studies is the inhibition of neutrophil activation and migration to inflammatory
sites.[1][2] Colchicine also interferes with the NLRP3 inflammasome, reducing the production of
pro-inflammatory cytokines like IL-1[3.[2]

Q2: What are the best solvents for preparing colchicine stock solutions for in vitro use?

A2: Colchicine is soluble in several organic solvents and water. For in vitro studies, the most
common practice is to first create a high-concentration stock solution in an organic solvent,
which can then be diluted to the final working concentration in your aqueous cell culture
medium. The most recommended solvents are:
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e Dimethyl sulfoxide (DMSO)
o Ethanol
e Water

DMSO and ethanol are often preferred as they can dissolve colchicine at very high
concentrations.[5][6][7]

Q3: How should I store colchicine powder and my stock solutions?
A3:

o Powder: Colchicine powder should be stored in a tightly sealed container at 2-8°C, protected
from light, as it can darken upon exposure.[8][9]

e Stock Solutions: Aqueous solutions are stable for at least six months when stored at 2-8°C
and protected from light.[6] Stock solutions made in DMSO or ethanol should be aliquoted to
avoid repeated freeze-thaw cycles and can be stored at -20°C.

Q4: Why does my colchicine precipitate when | add it to my cell culture medium?
A4: Precipitation is a common issue and typically occurs for one of the following reasons:

o Exceeding Aqueous Solubility: While the organic stock solution is concentrated, the final
concentration in the aqueous medium may still exceed colchicine's solubility limit under
those specific conditions (e.g., temperature, pH).

e Solvent Shock: Rapidly adding a concentrated organic stock to an aqueous buffer can cause
the less soluble compound (colchicine) to "crash out" of the solution.

o Low Temperature: Adding a cold stock solution to a room temperature or 37°C medium can
cause temporary precipitation.

» High Final Solvent Concentration: The final concentration of DMSO or ethanol in the culture
medium may be too high, causing not only precipitation but also cellular toxicity. It is
recommended to keep the final DMSO concentration below 0.5%, and ideally at or below
0.1%.
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Quantitative Data: Colchicine Solubility

The following table summarizes the solubility of colchicine in common laboratory solvents. Note
that values can vary slightly between suppliers and batches.

Approximate Solubility (at

Solvent 25°C) Source(s)
DMSO ~80 mg/mL (200 mM) [5][10]
Ethanol ~50-80 mg/mL [5][6]
Water ~45-79 mg/mL [5116119]

Troubleshooting Guide

Problem: My colchicine solution turned cloudy or formed a precipitate immediately after | added
the stock to my cell culture medium.
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Potential Cause

Recommended Solution

High concentration of organic solvent in the final

solution.

Ensure the final concentration of your organic
solvent (e.g., DMSO) in the cell culture medium
is very low (ideally <0.1%). Use a serial dilution
method to lower the solvent concentration

gradually.

"Solvent Shock" from rapid dilution.

Add the colchicine stock solution to your
medium drop-wise while gently vortexing or
swirling the medium. This helps to disperse the
compound more evenly and prevent localized

high concentrations that lead to precipitation.

Temperature difference between stock and

medium.

Before use, gently warm both the stock solution
and the cell culture medium to 37°C. This
reduces the likelihood of precipitation due to

temperature changes.

Interaction with media components.

Some buffer systems, like Tris buffers, have
been reported to interfere with colchicine's
effects on microtubules.[6] While less common,
consider if any media components could be

reacting with the compound.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration
Colchicine Stock Solution (e.g., 10 mM in DMSO)

Materials:

e Colchicine powder (MW: 399.44 g/mol )
e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes

Procedure:

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/200/048/c3915pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Safety First: Colchicine is highly toxic.[8] Always handle it with appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses, inside a
chemical fume hood.

o Calculation: To prepare a 10 mM stock solution, you need 3.99 mg of colchicine per 1 mL of
DMSO.

o Calculation: 10 mmol/L * 399.44 g/mol = 3994.4 g/L = 3.99 mg/mL
e Weighing: Carefully weigh out the required amount of colchicine powder.

e Dissolving: Add the appropriate volume of sterile DMSO to the tube containing the colchicine
powder.

e Mixing: Vortex the solution thoroughly until all the powder is completely dissolved. If needed,
you can warm the solution briefly to 37°C to aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store these aliquots at -20°C, protected from light.

Protocol 2: Preparation of a Final Working Solution for
Cell Culture

This protocol uses a serial dilution method to minimize the final DMSO concentration and
prevent precipitation.

Example Goal: Prepare 10 mL of cell culture medium with a final colchicine concentration of
100 nM.

Procedure:
» Thaw Stock: Thaw one aliquot of your 10 mM colchicine stock solution.
 Intermediate Dilution:

o Prepare an intermediate dilution by adding 2 pL of the 10 mM stock solution to 1998 pL of
sterile PBS or serum-free medium. This creates a 10 pM solution in a vehicle with a much
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lower DMSO concentration.

o Calculation: (10,000,000 nM * 2 pL) / 2000 pL = 10,000 nM =10 uM

Final Dilution:

o Add 10 pL of your 10 uM intermediate solution to 10 mL of your complete cell culture

medium (pre-warmed to 37°C).

o Calculation: (10,000 nM * 10 uL) / 10,000 pL = 10 nM

o Correction: To achieve 100 nM, add 100 pL of the 10 pM intermediate solution to 9.9 mL of
medium. Calculation: (10,000 nM * 100 uL) / 10,000 pL = 100 nM.

Mixing: Mix the final solution gently by inverting the tube or swirling the flask. Do not vortex

vigorously if the medium contains serum, to avoid protein denaturation.

Application: Your working solution is now ready to be added to your cells. The final DMSO

concentration in this example is negligible (0.001%).
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Caption: Workflow for preparing colchicine solutions.
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Caption: Colchicine's mechanism of action.
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Caption: Troubleshooting colchicine precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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